Cas no 5408-16-2 (5-methyl-4-(piperidin-1-ylmethyl)-2-(propan-2-yl)phenol)

• Product Name: 5-methyl-4-(piperidin-1-ylmethyl)-2-(propan-2-yl)phenol
• CAS No: 5408-16-2
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 939606
• PubChem ID: 223285
• Update Time: 2025-04-19

5-methyl-4-(piperidin-1-ylmethyl)-2-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(piperidin-1-ylmethyl)-2-(propan-2-yl)phenol
• 5-methyl-4-(piperidin-1-ylmethyl)-2-propan-2-ylphenol
• 1-< (4-Hydroxy-3-isopropyl-6-methylphenyl)-methyl> -piperidin
• 1-< (4-Hydroxy-3-isopropyl-6-methyl-phenyl)-methyl> -piperidin
• 2-isopropyl-5-methyl-4-piperidin-1-ylmethyl-phenol
• 2-Isopropyl-5-methyl-4-piperidinomethyl-phenol
• 4-piperidinomethyl-2-isopropyl-5-methylphenol
• AC1L5CG0
• AC1Q79GS
• CTK4J9511
• NCIStruc1_000198
• NCIStruc2_000274
• NSC10776
• SCHEMBL13038114
• DTXSID30278957
• NCGC00013116
• 2-isopropyl-5-methyl-4-(1-piperidinylmethyl)phenol
• NCI60_000186
• NCI10776
• NCGC00096237-01
• NSC-10776
• CCG-37794
• 5408-16-2
• CHEMBL1369990
• NCGC00013116-02

• Inchi： 1S/C16H25NO/c1-12(2)15-10-14(13(3)9-16(15)18)11-17-7-5-4-6-8-17/h9-10,12,18H,4-8,11H2,1-3H3
• InChI Key： YJLSEOKLMNCBLJ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(C)C)CN1CCCCC1

Computed Properties

• Exact Mass: 247.19375
• Monoisotopic Mass: 247.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 357.4°C at 760 mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.55
• PSA: 23.47
• LogP: 3.74780